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Compound of Interest

1-Azabicyclo[2.2.2]octane-2-
Compound Name:

carbaldehyde
CAS No.: 5778-97-2
Cat. No.: B3273020

Get Quote

\ J

Beyond the SDS: A Pharmacophore-Based Hazard
Analysis
Part 1: Executive Summary & Chemical Identity

2-Formylquinuclidine (1-Azabicyclo[2.2.2]octane-2-carbaldehyde) is a high-value chiral
building block, often utilized in the synthesis of Cinchona alkaloid analogs and asymmetric
catalysts.[1] While standard Safety Data Sheets (SDS) for niche intermediates are often
generic, the quinuclidine core dictates a specific and severe hazard profile that must not be
underestimated.

Critical Safety Directive: Until specific toxicological data proves otherwise, this compound must
be handled as Fatal in Contact with Skin (Category 1/2), inheriting the systemic toxicity of its
parent structure, Quinuclidine.

Chemical Identity Table
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Property Detail

IUPAC Name 1-Azabicyclo[2.2.2]octane-2-carbaldehyde

2-Formylquinuclidine; Quinuclidine-2-
Common Name

carboxaldehyde
CAS Number 5778-97-2 (Isomer specific; verify with vendor)
Molecular Formula CsH13NO
Molecular Weight 139.19 g/mol

) Solid (Low melting point) or Oil (depending on
Physical State .
purity/salt form)

Soluble in organic solvents (DCM, THF); Water

Solubilit
Y soluble (basic pH)

Part 2: Hazard Identification (The Core)[1]

Standard databases may list this compound simply as "Irritant,” but this is a dangerous
oversimplification. We apply a Structure-Activity Relationship (SAR) analysis to derive the true

safety protocol.

The Quinuclidine Toxicity Rule

The quinuclidine bicyclic cage is highly lipophilic and basic (pKa ~11). This allows it to rapidly
penetrate the dermal barrier and enter the bloodstream, where it acts as a potent neurotoxin.

o Parent Compound Data (Quinuclidine, CAS 100-76-5):
o H310: Fatal in contact with skin.[1][2][3]
o H301: Toxic if swallowed.[1][2][3][4]
o H314: Causes severe skin burns and eye damage.[1][2][4]

Inferred GHS Classification for 2-Formylquinuclidine: Based on the pharmacophore, we assign
the following precautionary classifications:
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Hazard Class

Category

Hazard Statement

Mechanism

Acute Tox.[1] (Dermal)

Cat.[1][2] 2

H310: Fatal in contact

with skin

Rapid transdermal
absorption of the
lipophilic amine.[1]

Skin Corr./lrrit.

Cat[1][2] 1B

H314: Causes severe

High basicity attacks

skin burns lipid bilayers.[1]

Acute Tox.[1][2][4] Cat. 3 H301: Toxic if Systemic cholinergic

at.

(Oral) swallowed disruption.[1]
Aldehyde moiety
reacts with

o H317: May cause . )

Sensitization Cat. 1 nucleophilic protein

allergic skin reaction

residues (Schiff base

formation).[1]

Visualizing the Hazard Cascade

The following diagram illustrates the biological pathway of exposure and the necessary

intervention logic.
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Figure 1: Pathophysiological cascade of quinuclidine exposure and critical intervention points.

[1]

Part 3: Handling & Stability Protocols
Instability Factors

The aldehyde group at the C2 position is chemically labile.[1]
» Oxidation: Rapidly oxidizes in air to Quinuclidine-2-carboxylic acid.[1]
o Epimerization: The C2 center is prone to racemization under basic or acidic conditions.[1]

+ Polymerization: Aldehydes can undergo self-aldol condensation if not stored correctly.[1]

Storage "Gold Standard"

* Atmosphere: Strictly under Argon or Nitrogen.[1]
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o Temperature: -20°C (Freezer).
» Container: Amber glass with a Teflon-lined cap (prevents UV degradation and leaching).[1]

o Dessicant: Store secondary container over Drierite or silica gel.[1]

Engineering Controls & PPE

Do not rely on standard nitrile gloves alone.[1]
e Primary Barrier: Glove Box or Schlenk Line is mandatory for handling solids.[1]
e Glove Protocol (Double Gloving):

o Inner Layer: 4 mil Nitrile (Tactility).[1]

o Quter Layer:Silver Shield / Laminate (Chemical Impermeability) OR 8 mil Extended Cuff
Nitrile.[1]

o Rationale: Small bicyclic amines can permeate standard nitrile in <15 minutes.[1]

o Respiratory: Work strictly in a fume hood. If outside containment (e.g., spill cleanup), use a
Full-Face Respirator with ABEK-P3 filters (Organic Vapor + Basic Gas + Particulate).[1]

Part 4: Emergency Response & Disposal
First Aid (Self-Validating Protocol)

e Skin Contact:

o IMMEDIATE: Drench with water or Diphoterine® for 15 minutes.[1] Do not waste time
removing clothing first—wash through it if necessary, then peel off.

o Neutralize: Do NOT use vinegar or acids.[1] The heat of neutralization can worsen the
burn.[1]

o Transport: ER transport is mandatory due to potential delayed neurotoxicity.[1]
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» Eye Contact: Irrigate for 30 minutes. The basic nature causes saponification of corneal
tissues (liquefaction necrosis), which is deeper and faster than acid burns.

Chemical Disposal

Never dispose of active aldehydes directly into organic waste streams.

» Quenching Step: Dissolve waste in acetone/water.[1] Add a mild oxidant (e.g., dilute KMnO4
or bleach) or a reducing agent (NaBH4) to convert the reactive aldehyde to a stable acid or
alcohol.

o Neutralization: Adjust pH to 6—-8 with dilute HCI.

e Disposal: Classify as "Toxic Organic Waste" (Code: 6.1).[1]

Part 5: Experimental Context (Synthesis &
Degradation)

Understanding the degradation pathway helps in troubleshooting failed reactions (e.g., low
yields in asymmetric synthesis).

. . Quinuclidine-2-carboxylic Acid
Oxidation (Fast (Inactive/Side Product)

Racemized Aldehyde
(Loss of Chirality)

Click to download full resolution via product page

2-Formylquinuclidine

02/ Moisture - - (Active Reagent)

Basic pH / Heat

Figure 2: Primary degradation pathways affecting reagent quality.[1]
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Disclaimer: This guide is for informational purposes only and does not replace the official SDS
provided by your chemical supplier.[1] Always conduct a site-specific risk assessment before
handling high-potency intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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